1-(ethylsulfonyl)-N-[3-(4-morpholinyl)propyl]-4-piperidinecarboxamide

• IUPAC Name: 1-ethylsulfonyl-N-(3-morpholin-4-ylpropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H29N3O4S/c1-2-23(20,21)18-8-4-14(5-9-18)15(19)16-6-3-7-17-10-12-22-13-11-17/h14H,2-13H2,1H3,(H,16,19)
• InChI Key: WUOKBJUOAKQHOT-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NCCCN2CCOCC2
• Molecular Formula: C15H29N3O4S
• Molecular Weight: 347.5 g/mol

Description

1-(ethylsulfonyl)-N-[3-(4-morpholinyl)propyl]-4-piperidinecarboxamide, commonly known as E-4031, is a potent and selective blocker of the rapid component of the delayed rectifier potassium current (IKr) in cardiac cells. It was first synthesized in 1990 by researchers at Eisai Co., Ltd. in Japan and has since been widely used in scientific research to study the mechanisms of cardiac arrhythmias.

Mechanism of Action

E-4031 blocks 1-(ethylsulfonyl)-N-[3-(4-morpholinyl)propyl]-4-piperidinecarboxamide by binding to the pore-forming subunit of the channel, which is composed of the alpha subunit of the human ether-a-go-go-related gene (hERG). The binding is voltage-dependent and occurs in the open state of the channel. E-4031 also slows the recovery of the channel from inactivation, which further contributes to the prolongation of the action potential duration.
Biochemical and Physiological Effects:
In addition to its effects on cardiac cells, E-4031 has also been shown to block this compound in other cell types, such as neurons and cancer cells. This suggests that this compound may play a role in the regulation of neuronal excitability and cancer cell proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using E-4031 in lab experiments is its potency and selectivity for 1-(ethylsulfonyl)-N-[3-(4-morpholinyl)propyl]-4-piperidinecarboxamide. This allows researchers to study the specific effects of blocking this compound without affecting other ion channels. However, one limitation is the potential for off-target effects, as E-4031 has been shown to interact with other ion channels and transporters at high concentrations.

Future Directions

1. Development of more selective and potent 1-(ethylsulfonyl)-N-[3-(4-morpholinyl)propyl]-4-piperidinecarboxamide blockers for therapeutic use in cardiac arrhythmias.
2. Investigation of the role of this compound in neuronal excitability and cancer cell proliferation.
3. Elucidation of the molecular mechanisms of E-4031 binding to the hERG channel.
4. Development of new screening assays for drug-induced arrhythmias using E-4031 as a reference compound.
5. Investigation of the effects of E-4031 on other physiological processes, such as insulin secretion and platelet aggregation.

Scientific Research Applications

E-4031 has been extensively used in scientific research to study the mechanisms of cardiac arrhythmias. It is a potent and selective blocker of 1-(ethylsulfonyl)-N-[3-(4-morpholinyl)propyl]-4-piperidinecarboxamide, which is responsible for the repolarization of the cardiac action potential. By blocking this compound, E-4031 prolongs the action potential duration and increases the risk of early afterdepolarizations (EADs) and torsade de pointes (TdP), two types of arrhythmias that can lead to sudden cardiac death.